Cas no 38205-60-6 (1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one)

1-(2,4-Dimethyl-1,3-thiazol-5-yl)ethan-1-one is a heterocyclic ketone featuring a thiazole core substituted with methyl groups at the 2- and 4-positions and an acetyl group at the 5-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as a building block for more complex molecules. Its well-defined molecular framework and reactive ketone functionality make it suitable for further derivatization, including condensation or nucleophilic addition reactions. The presence of the thiazole ring enhances its potential utility in medicinal chemistry, particularly in the development of bioactive compounds. High purity and stability under standard conditions ensure reliable performance in laboratory applications.
1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one structure
38205-60-6 structure
Product Name:1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one
CAS No:38205-60-6
MF:C7H9NOS
MW:155.217460393906
MDL:MFCD00005331
CID:54828
PubChem ID:87562686
Update Time:2026-05-14

1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dimethylthiazol-5-yl)ethanone
    • 5-Acetyl-2,4-dimethylthiazole
    • 1-(2,4-Dimethyl-1,3-thiazol-5-yl)ethanone
    • 2,4-Dimethyl-5-acetylthiazole
    • 5-Acetyl-2,4-dimethyl thiazole
    • 1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one
    • MDL： MFCD00005331
    • Inchi： 1S/C7H9NOS/c1-4-7(5(2)9)10-6(3)8-4/h1-3H3
    • InChI Key： BLQOKWQUTLNKON-UHFFFAOYSA-N
    • SMILES： CC(=O)C1=C(C)N=C(C)S1
    • BRN： 120560

Computed Properties

  • Exact Mass: 155.04000
  • Monoisotopic Mass: 155.040485
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.15 g/mL at 25 °C(lit.)
  • Boiling Point: 230°C(lit.)
  • Flash Point: Degrees Fahrenheit:219.2°F
    Degrees Celsius:104°C
  • Refractive Index: n20/D 1.543(lit.)
  • PSA: 58.20000
  • LogP: 1.96250
  • FEMA: 3267
  • Solubility: Not determined

1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one Security Information

1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A1215-10g
1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one
 38205-60-6 96.0%(GC)
10g
 ￥290.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A1215-25g
1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one
 38205-60-6 96.0%(GC)
25g
 ￥690.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A158A-5g
1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one
 38205-60-6 98%
5g
 ￥47.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A158A-100g
1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one
 38205-60-6 98%
100g
 ￥613.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A158A-25g
1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one
 38205-60-6 98%
25g
 ￥160.0 2022-05-30
TRC
A174850-1g
5-Acetyl-2,4-dimethylthiazole
 38205-60-6
1g
 $ 50.00 2022-06-08
TRC
A174850-5g
5-Acetyl-2,4-dimethylthiazole
 38205-60-6
5g
 $ 95.00 2022-06-08
TRC
A174850-10g
5-Acetyl-2,4-dimethylthiazole
 38205-60-6
10g
 $ 135.00 2022-06-08
Fluorochem
002762-10g
2,4-Dimethyl-5-acetylthiazole
 38205-60-6 98%
10g
 ￡23.00 2022-03-01
Fluorochem
002762-25g
2,4-Dimethyl-5-acetylthiazole
 38205-60-6 98%
25g
 ￡42.00 2022-03-01

1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:38205-60-6)2,4-二甲基-5-乙酰基噻唑
Order Number:LE5869484
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:38205-60-6)5-Acetyl-2,4-dimethylthiazole
Order Number:sfd9530
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:38205-60-6)2,4-二甲基-5-乙酰基噻唑
LE5869484
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:38205-60-6)5-Acetyl-2,4-dimethylthiazole
sfd9530
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email